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Introduction

Tbaj-876 is a next-generation diarylquinoline and a potent anti-tuberculosis agent currently
under investigation.[1] It is an analogue of bedaquiline, the first diarylquinoline antibiotic to
receive regulatory approval for the treatment of multidrug-resistant tuberculosis (MDR-TB).[2]
Tbaj-876 exhibits superior potency and an improved safety profile compared to its
predecessor, making it a promising candidate for future tuberculosis treatment regimens.[1][3]

This document provides detailed application notes and protocols for the synthesis and
evaluation of Thaj-876 for research purposes. It is intended for an audience with a strong
background in synthetic organic chemistry, microbiology, and pharmacology.

Mechanism of Action

Tbaj-876 targets the F1Fo-ATP synthase in Mycobacterium tuberculosis, a critical enzyme for
energy production in the bacterium.[4][5] Specifically, it binds to the ¢ and € subunits of the ATP
synthase, inhibiting its rotational mechanism.[4] This disruption of ATP synthesis leads to a
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rapid depletion of cellular energy stores, resulting in bactericidal activity against both replicating

Thaj-876

and non-replicating mycobacteria.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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